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For Researchers, Scientists, and Drug Development Professionals

Once a ubiquitous component in a wide array of industrial and consumer products, butyl
benzyl phthalate (BBP) has seen a significant decline in use due to growing health and
environmental concerns. This in-depth technical guide explores the history of BBP's industrial
applications, from its rise as a versatile plasticizer to its current status as a regulated
substance. The following sections detail its production and consumption trends, outline the
experimental protocols for its detection and toxicological assessment, and visualize the key
signaling pathways it perturbs.

A History of Production and Application

Butyl benzyl phthalate is a synthetic chemical that was primarily used as a plasticizer to
impart flexibility and durability to polymers, most notably polyvinyl chloride (PVC).[1] Its unique
properties, including good compatibility with PVC, low volatility, and resistance to extraction by
oils and fats, made it a popular choice for a variety of applications.

The production of BBP involves a two-step esterification process, starting with the reaction of
phthalic anhydride and n-butanol to form a monobutyl ester, which is then reacted with benzyl
chloride.[2]

The peak of BBP production and use occurred in the latter half of the 20th century. In the
United States, the national aggregate production volume (including domestic manufacturing
and imports) was in the range of 50 to 100 million pounds in 2011.[3] However, increasing
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regulatory scrutiny and a shift towards alternative plasticizers have led to a sharp decline in its
use. By 2015, the production volume in the U.S. had dropped to the 10 to 50 million pound
range, and since then, domestic manufacturing is believed to have ceased, with imports also
dwindling.[3]

Key Industrial Applications:

 Vinyl Flooring: BBP was a key component in the manufacturing of vinyl flooring, contributing
to its flexibility and durability.[1]

o Adhesives and Sealants: It was widely used as a plasticizer in various adhesives and
sealants.[4]

« Artificial Leather: BBP was employed in the production of artificial leather to achieve the
desired texture and pliability.[2]

¢ Inks and Paints: It served as a solvent and plasticizer in certain types of inks and paints.

o Food Conveyor Belts: Due to its low migration properties, it was used in the manufacturing of
food conveyor belts.[2]

The concentration of BBP in these products could vary significantly, often ranging from 1% to
as high as 30% by weight in some adhesives and sealants.[3]

Quantitative Production and Consumption Data

The following tables summarize the available quantitative data on the production and use of
butyl benzyl phthalate. It is important to note that precise historical global data is limited, and
the figures for the United States are presented as ranges as reported by the Environmental
Protection Agency (EPA).
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U.S. National Aggregate Production

Year

Volume (pounds)
2011 50,000,000 - 100,000,000
2015 10,000,000 - 50,000,000

Source: U.S. Environmental Protection Agency
(EPA) Chemical Data Reporting[3]

Product Category

Typical Concentration of BBP (% by

weight)
Adhesives and Sealants 1-30%
Custom Resin Compounding Not specified
Paints and Coatings 1-30%
Floor Coverings 1-30%

Source: U.S. Environmental Protection Agency
(EPA) Chemical Data Reporting[3]

Experimental Protocols

The detection and quantification of BBP in various matrices, as well as the assessment of its

toxicological effects, rely on standardized experimental protocols.

Analysis of BBP in Consumer Products (e.g., PVC)

A common method for determining the concentration of BBP in plastic materials is Gas

Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

» Mechanical Processing: The plastic sample is first physically broken down into smaller

pieces (e.g., by cutting, grinding, or cryo-milling) to increase the surface area for extraction.
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Solvent Extraction: A known weight of the processed sample is placed in a vial with a
suitable organic solvent, such as a mixture of hexane and acetone.[5]

Extraction Enhancement: The vial is then subjected to ultrasonication or shaking to facilitate
the extraction of BBP from the plastic matrix into the solvent.[5]

Cleanup: The resulting extract may need to be cleaned up to remove interfering substances.
This can be achieved using techniques like Solid Phase Extraction (SPE).

. GC-MS Analysis:
Injection: A small volume of the final extract is injected into the gas chromatograph.

Separation: The different components of the extract are separated based on their boiling
points and interactions with the stationary phase of the GC column.

Detection and Quantification: As the separated components exit the column, they enter the
mass spectrometer, which ionizes them and separates the ions based on their mass-to-
charge ratio. The resulting mass spectrum provides a unique fingerprint for each compound,
allowing for the identification and quantification of BBP.[6]

Relevant Standard Methods:

EPA Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture
Detection (GC/ECD).[7]

ASTM D7823: Standard Test Method for Determination of Low Level, Regulated Phthalates
in Poly (Vinyl Chloride) Plastics by Thermal Desorption-Gas Chromatography/Mass
Spectrometry.[8]

Toxicological Assessment

Toxicological studies are crucial for understanding the potential health effects of BBP. The
Organization for Economic Co-operation and Development (OECD) provides internationally
recognized guidelines for the testing of chemicals.

OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test This guideline
is designed to provide initial information on the potential reproductive and developmental
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toxicity of a substance.[9]
e Test Animals: Typically rats.

o Dosing: The test substance (BBP) is administered to both male and female animals before
mating, during mating, and for females, throughout gestation and early lactation.[9]

e Endpoints Evaluated:

o Parental Animals: Clinical observations, body weight, food consumption, and reproductive
performance (e.g., fertility, gestation length).

o Offspring: Viability, body weight, and clinical signs.

o Pathology: Gross necropsy of parental animals and, if necessary, histopathological
examination of reproductive organs.[9]

Signaling Pathways and Experimental Workflows

Butyl benzyl phthalate is recognized as an endocrine-disrupting chemical, primarily exerting
its effects through interactions with nuclear receptors.

BBP Endocrine Disruption Signaling Pathway

BBP and its primary metabolite, monobenzyl phthalate (MBzP), can act as ligands for
Peroxisome Proliferator-Activated Receptors (PPARS), particularly PPARa and PPARYy.[3][4]
Activation of these receptors can lead to downstream effects on lipid metabolism and
adipogenesis. BBP has also been shown to exhibit weak estrogenic activity and anti-
androgenic effects.[8]
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BBP Endocrine Disruption Signaling

Risk Assessment Workflow for BBP

The risk assessment of chemicals like BBP typically follows a structured workflow, as outlined
by regulatory agencies such as the EPA and the European Chemicals Agency (ECHA). This
process involves hazard identification, dose-response assessment, exposure assessment, and
risk characterization.
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BBP Risk Assessment Workflow

In conclusion, the history of butyl benzyl phthalate in industrial applications serves as a
compelling case study in the lifecycle of a chemical, from widespread use to regulatory control
driven by scientific understanding of its potential health and environmental impacts. The data
and protocols presented here provide a valuable resource for researchers and professionals in
the ongoing effort to ensure the safety of chemicals in commerce.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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